Cas no 1805226-53-2 (4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1805226-53-2
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4848308
• Update Time: 2025-06-29

4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c8-3-4-1-2-11-5(7(9)10)6(4)12(13)14/h1-2,7H,3H2
• InChI Key： PXCVVOCAONYFLA-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine

4-(Chloromethyl)-2-(Difluoromethyl)-3-Nitropyridine: A Comprehensive Overview

4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine (CAS No. 1805226-53-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular formula of 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine is C₈H₆ClF₂N₂O₂, and it has a molecular weight of 217.10 g/mol. The compound features a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a nitro group. These functional groups contribute to its reactivity and potential biological activity, making it an attractive candidate for further investigation.

In recent years, the interest in 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine has been driven by its potential as a building block for the synthesis of fluorinated pyridines, which are known for their diverse biological activities. Fluorinated pyridines have been extensively studied for their applications in the development of antiviral, antibacterial, and anticancer agents. The presence of the chloromethyl and difluoromethyl groups in this compound provides additional opportunities for functionalization and optimization of pharmacological properties.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine typically involves multi-step processes, including nitration, chlorination, and fluorination reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

The biological activity of 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine has been explored in various preclinical studies. One notable application is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The chloromethyl group can be readily functionalized to introduce other pharmacophores, enhancing the potency and selectivity of the final drug candidates.

Beyond its role as an intermediate, 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine has shown promise as a lead compound in its own right. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell proliferation and survival. The nitro group plays a crucial role in this process by generating reactive oxygen species (ROS) that cause oxidative stress and DNA damage.

The safety profile of 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine is an important consideration for its use in pharmaceutical applications. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3-nitropyridine (CAS No. 1805226-53-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it a valuable tool for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new opportunities for its use, underscoring its importance in the field.